Cas no 1329835-64-4 (Tolnaftate-d7)

• Product Name: Tolnaftate-d7
• CAS No: 1329835-64-4
• MF: C₁₉H₁₇NOS
• MW: 314.452515363693
• CID: 4552620
• Update Time: 2025-06-08

Tolnaftate-d7 Chemical and Physical Properties

Names and Identifiers

• Tolnaftate-d7
• FUSNMLFNXJSCDI-BTSZWIDXSA-N

• Inchi： 1S/C19H17NOS/c1-14-6-5-9-17(12-14)20(2)19(22)21-18-11-10-15-7-3-4-8-16(15)13-18/h3-13H,1-2H3/i3D,4D,7D,8D,10D,11D,13D
• InChI Key： FUSNMLFNXJSCDI-BTSZWIDXSA-N
• SMILES： C(=S)(OC1=C([2H])C([2H])=C2C(=C1[2H])C([2H])=C([2H])C([2H])=C2[2H])N(C)C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Tolnaftate-d7

Introduction to Tolnaftate-d7 (CAS No: 1329835-64-4) in Modern Chemical and Pharmaceutical Research

Tolnaftate-d7, a deuterated derivative of the well-known antifungal agent Tolnaftate, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. With the CAS number 1329835-64-4, this isotope-labeled version of Tolnaftate has found applications in various research areas, particularly in metabolic studies, pharmacokinetic analysis, and the development of new therapeutic agents. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also aids in tracing its metabolic pathways, making it an invaluable tool for researchers.

The chemical structure of Tolnaftate-d7 closely resembles that of its parent compound, Tolnaftate, which is a thiophene derivative known for its broad-spectrum antifungal properties. Tolnaftate has been widely used in topical formulations to treat fungal infections, such as athlete's foot and ringworm. The introduction of deuterium atoms (denoted by the suffix "-d7") into the molecule does not alter its core pharmacological activity but significantly impacts its metabolic behavior. This modification allows for more precise tracking of the compound within biological systems, providing researchers with a clearer understanding of its pharmacokinetic profile.

In recent years, the demand for isotope-labeled compounds has surged due to their utility in various scientific and medical applications. Tolnaftate-d7, being a deuterated analog, offers several advantages over its non-deuterated counterpart. One of the primary benefits is improved sensitivity in mass spectrometry (MS) analyses, which is crucial for detecting trace amounts of the compound in biological matrices. This enhanced sensitivity is particularly valuable in metabolomics studies, where researchers aim to identify and quantify metabolites involved in drug metabolism.

Moreover, Tolnaftate-d7 serves as an excellent internal standard in analytical chemistry. Internal standards are compounds with known concentrations that are added to samples to facilitate accurate quantification. The use of Tolnaftate-d7 as an internal standard helps to compensate for variations in sample preparation and analytical techniques, thereby improving the reliability of experimental results. This has been particularly beneficial in clinical trials where precise measurement of drug levels is essential for assessing efficacy and safety.

The application of Tolnaftate-d7 extends beyond basic research and into drug development pipelines. Pharmaceutical companies are increasingly utilizing deuterated compounds to improve drug bioavailability, reduce side effects, and extend patent life. The deuterium atoms in Tolnaftate-d7 can slow down metabolic processes, leading to a longer half-life of the drug and potentially reducing the frequency of dosing. This concept, known as "isotopic substitution," has gained significant traction in recent years as a strategy for developing next-generation pharmaceuticals.

Recent studies have highlighted the potential of Tolnaftate-d7 in understanding drug-drug interactions. By tracking the metabolism of Tolnaftate-d7 alongside other drugs, researchers can gain insights into how different compounds interact within the body. This information is crucial for predicting potential adverse effects and optimizing therapeutic regimens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Tolnaftate-d7 could be used to investigate interactions between antifungal agents and other medications commonly prescribed for fungal infections.

The synthesis of Tolnaftate-d7 involves sophisticated chemical techniques that require expertise in organic synthesis and isotope labeling methods. The process typically involves introducing deuterium atoms at specific positions within the thiophene ring structure of Tolnaftate. Advanced techniques such as deuterium exchange reactions and catalytic hydrogenation are often employed to achieve high isotopic purity. These synthetic methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical research.

In conclusion, Tolnaftate-d7 (CAS No: 1329835-64-4) represents a significant advancement in pharmaceutical chemistry and drug development. Its applications in metabolic studies, pharmacokinetic analysis, and clinical trials underscore its importance as a research tool. The ability to track metabolic pathways with high precision using this deuterated derivative opens new avenues for understanding drug action and improving therapeutic outcomes. As research continues to evolve, Tolnaftate-d7 is poised to play an even greater role in shaping the future of pharmaceutical science.